Cas no 60103-94-8 (Hydrazinecarboxylic acid, 2-(1,1-dimethylethyl)-, phenylmethyl ester)

Hydrazinecarboxylic acid, 2-(1,1-dimethylethyl)-, phenylmethyl ester structure
60103-94-8 structure
Product Name:Hydrazinecarboxylic acid, 2-(1,1-dimethylethyl)-, phenylmethyl ester
CAS No:60103-94-8
MF:C12H18N2O2
MW:222.283523082733
CID:1618240
Update Time:2024-09-11

Hydrazinecarboxylic acid, 2-(1,1-dimethylethyl)-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • Hydrazinecarboxylic acid, 2-(1,1-dimethylethyl)-, phenylmethyl ester
    • Inchi: 1S/C12H18N2O2/c1-12(2,3)14-13-11(15)16-9-10-7-5-4-6-8-10/h4-8,14H,9H2,1-3H3,(H,13,15)
    • InChI Key: ZLIWCQILPQDPTN-UHFFFAOYSA-N
    • SMILES: N(C(OCC1=CC=CC=C1)=O)NC(C)(C)C

Computed Properties

  • Exact Mass: 222.13694
  • Monoisotopic Mass: 222.137
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.061±0.06 g/cm3(Predicted)
  • Melting Point: 75-77 °C(Solv: isopropanol (67-63-0); ligroine (8032-32-4))
  • PSA: 50.36
  • pka: 10.54±0.43(Predicted)
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